Cas no 625106-78-7 (ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate)

• Product Name: ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate
• CAS No: 625106-78-7
• MF: C₁₄H₁₈N₂O₆S
• MW: 342.367522716522
• MDL: MFCD04970002
• CID: 3059431
• PubChem ID: 2951635
• Update Time: 2025-09-21

ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitro-benzenesulfonyl)-piperidine-4-carboxylic acid ethyl ester
• ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate
• ethyl 1-(3-nitrophenyl)sulfonylpiperidine-4-carboxylate
• 625106-78-7
• AAB10678
• Z45525054
• BBL038210
• AKOS015922194
• CS-0299079
• ethyl 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylate
• Ethyl1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylate
• STK128230
• EN300-229725
• ETHYL 1-[(3-NITROPHENYL)SULFONYL]-4-PIPERIDINECARBOXYLATE
• Ethyl 1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylate
• AKOS000310167

• MDL： MFCD04970002
• Inchi： 1S/C14H18N2O6S/c1-2-22-14(17)11-6-8-15(9-7-11)23(20,21)13-5-3-4-12(10-13)16(18)19/h3-5,10-11H,2,6-9H2,1H3
• InChI Key： NIXDQKZIOJKSKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCC(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 342.08855747Da
• Monoisotopic Mass: 342.08855747Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides